Cas no 14252-03-0 (9-Acridinamine,3-nitro-)

9-Acridinamine,3-nitro- structure
9-Acridinamine,3-nitro- structure
Product Name:9-Acridinamine,3-nitro-
CAS No:14252-03-0
MF:C13H9N3O2
MW:239.229462385178
CID:216983
PubChem ID:26592
Update Time:2025-04-19

9-Acridinamine,3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine,3-nitro-
    • 3-nitroacridin-9-amine
    • SCHEMBL1504456
    • CHEMBL528704
    • 6-nitro-9-aminoacridine
    • 5-22-11-00048 (Beilstein Handbook Reference)
    • ACRIDINE, 9-AMINO-3-NITRO-
    • BRN 0223845
    • 14252-03-0
    • 5-Amino-2-nitroacridine
    • DTXSID40162070
    • Inchi: 1S/C13H9N3O2/c14-13-9-3-1-2-4-11(9)15-12-7-8(16(17)18)5-6-10(12)13/h1-7H,(H2,14,15)
    • InChI Key: RFGXJQLQGRJKMD-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C(C=1)=NC1C=CC=CC=1C=2N)=O

Computed Properties

  • Exact Mass: 239.06957
  • Monoisotopic Mass: 239.069477
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.449
  • Boiling Point: 500.5°Cat760mmHg
  • Flash Point: 256.5°C
  • Refractive Index: 1.804
  • PSA: 82.05

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